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The ability to visualize ribonucleic acid (RNA) in living mammalian cells is crucial for

understanding its diverse roles in gene expression, regulation, and disease. This document

provides a detailed protocol for utilizing the fluorogenic probe DFHO (3,5-difluoro-4-

hydroxybenzylidene imidazolinone-2-oxime) for real-time imaging of RNA in mammalian cells.

DFHO is a cell-permeable, non-fluorescent dye that exhibits a significant increase in

fluorescence upon binding to a specific RNA aptamer, most notably the "Corn" aptamer.[1][2][3]

This system offers high photostability and low background fluorescence, making it an excellent

tool for tracking RNA dynamics.[1][3][4]

The core of this technique involves genetically tagging the RNA of interest with the Corn

aptamer sequence. When expressed in cells, this tagged RNA can then be specifically bound

by DFHO, leading to a "turn-on" of fluorescence that can be visualized using standard

microscopy techniques.[1][4] This method is particularly advantageous for its low cellular

toxicity and the red-shifted emission of the DFHO-Corn complex, which helps to minimize

interference from cellular autofluorescence.[1][5]
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Quantitative Data Summary
The following table summarizes the key quantitative parameters of the DFHO-aptamer system

for easy reference and comparison.

Parameter Value Aptamer Reference

Excitation Maximum

(λex)
505 nm Corn

Emission Maximum

(λem)
545 nm Corn [6]

Dissociation Constant

(Kd)
70 nM Corn [2]

Dissociation Constant

(Kd)
54 nM Squash

Extinction Coefficient 29,000 M⁻¹cm⁻¹ Corn

Recommended DFHO

Concentration for

Live-Cell Imaging

10 - 20 µM N/A [2][3][4]

Molecular Weight 281.22 g/mol N/A

Experimental Workflow
The overall experimental workflow for labeling RNA with DFHO in mammalian cells is depicted

below. This process begins with the design and construction of a plasmid encoding the RNA of

interest tagged with the Corn aptamer, followed by transfection into mammalian cells,

incubation with DFHO, and subsequent imaging.
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Plasmid Construction

Cell Culture & Transfection

Labeling & Imaging

Design RNA-Corn Aptamer Fusion Construct Clone into Mammalian Expression Vector

Transfect with Expression VectorCulture Mammalian Cells Allow for RNA Expression (24-48h)

Incubate Cells with DFHOPrepare DFHO Working Solution Wash Cells (Optional) Image with Fluorescence Microscope
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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